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Compound of Interest

Compound Name:
1-ACETYL-2,5-DIMETHOXY-4-

METHYLBENZENE

CAS No.: 13720-58-6

Cat. No.: B076522

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of 1-acetyl-2,5-dimethoxy-4-
methylbenzene, a substituted acetophenone with significant potential in organic synthesis and

medicinal chemistry. As a senior application scientist, this document is structured to deliver not

just procedural steps but also the underlying scientific rationale, ensuring both technical

accuracy and practical applicability. This guide will delve into the compound's nomenclature,

physicochemical properties, a detailed synthesis protocol via Friedel-Crafts acylation, spectral

analysis for characterization, safety considerations, and its emerging applications.

Compound Identification and Nomenclature
The compound of interest is systematically named 1-(2,5-dimethoxy-4-methylphenyl)ethanone.

It is also commonly referred to by other names, including:

2',5'-Dimethoxy-4'-methylacetophenone
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1-Acetyl-2,5-dimethoxy-4-methylbenzene

For unambiguous identification, the Chemical Abstracts Service (CAS) Registry Number is the

industry standard.

CAS Number: 13720-58-6

Chemical Structure
Caption: Chemical structure of 1-(2,5-dimethoxy-4-methylphenyl)ethanone.

Physicochemical Properties
A thorough understanding of the physicochemical properties is essential for handling, reaction

setup, and purification of the compound.

Property Value Reference

Molecular Formula C₁₁H₁₄O₃ [1]

Molecular Weight 194.23 g/mol [2]

Appearance White to off-white solid

Melting Point Not available

Boiling Point Not available

Solubility

Soluble in organic solvents like

dichloromethane, chloroform,

and ethyl acetate. Insoluble in

water.

Synthesis: Friedel-Crafts Acylation
The most common and efficient method for the synthesis of 1-(2,5-dimethoxy-4-

methylphenyl)ethanone is the Friedel-Crafts acylation of 1,4-dimethoxy-2-methylbenzene (also

known as 2,5-dimethoxytoluene).[3] This electrophilic aromatic substitution reaction introduces

an acetyl group onto the aromatic ring.[3][4]
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Reaction Mechanism
The reaction proceeds via the formation of a highly electrophilic acylium ion, which is then

attacked by the electron-rich aromatic ring of 2,5-dimethoxytoluene. The methoxy and methyl

groups on the benzene ring are activating and ortho-, para-directing, influencing the position of

the incoming acetyl group.

Acylium Ion Formation

Electrophilic Aromatic Substitution

Acetyl Chloride
(CH3COCl)

Acylium Ion
[CH3C=O]+

+ AlCl3

Aluminum Chloride
(AlCl3)

[AlCl4]-

1,4-Dimethoxy-2-methylbenzene Sigma Complex
(Resonance Stabilized)

+ Acylium Ion 1-(2,5-dimethoxy-4-methylphenyl)ethanone- H+

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 1-Acetyl-2,5-dimethoxy-
4-methylbenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076522/docs#an-in-depth-technical-guide-to-1-
acetyl-2-5-dimethoxy-4-methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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